Cas no 384856-98-8 (3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde)

• Product Name: 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde
• CAS No: 384856-98-8
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• MDL: MFCD02815430
• CID: 3046752
• PubChem ID: 4767252
• Update Time: 2025-06-08

3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Bromobenzyl)oxy]-4-methoxybenzaldehyde
• ALBB-001310
• 3-[(4-Bromobenzyl)oxy]-4-methoxybenzaldehyde, AldrichCPR
• MFCD02815430
• VS-04989
• 3-[(4-bromophenyl)methoxy]-4-methoxybenzaldehyde
• AKOS000191138
• 384856-98-8
• 3-((4-Bromobenzyl)oxy)-4-methoxybenzaldehyde
• BBL015651
• STK415835
• CS-0316034
• H21398
• 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde

• MDL： MFCD02815430
• Inchi： 1S/C15H13BrO3/c1-18-14-7-4-12(9-17)8-15(14)19-10-11-2-5-13(16)6-3-11/h2-9H,10H2,1H3
• InChI Key： GSTKVEAPDUULAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 320.00481g/mol
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde

Professional Introduction to 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde (CAS No. 384856-98-8)

3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde (CAS No. 384856-98-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, incorporating both bromine and methoxy substituents, makes it particularly valuable for further functionalization and derivatization, enabling the development of novel therapeutic agents.

The compound's chemical properties are influenced by its aromatic ring system and the presence of both electron-withdrawing and electron-donating groups. The 4-bromobenzyl moiety introduces a bromine atom, which is commonly utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, making this compound a valuable tool in medicinal chemistry. Additionally, the 4-methoxybenzaldehyde part contributes to its reactivity, allowing for further modifications through oxidation or reduction processes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde has emerged as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, studies have demonstrated its utility in generating compounds that modulate the activity of kinases and transcription factors, which are critical in regulating cellular processes. The bromine substituent facilitates further functionalization, enabling the creation of highly specific inhibitors with potential therapeutic applications.

The methoxy group in the molecule also plays a crucial role in determining its pharmacokinetic properties. Methoxy-substituted aromatic compounds often exhibit improved solubility and bioavailability, which are essential factors for drug candidates. This characteristic has made 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde a preferred building block for designing molecules with enhanced pharmacological profiles. Researchers have leveraged this compound to develop novel analogs with improved binding affinities and selectivity against target proteins.

One of the most compelling aspects of this compound is its application in the synthesis of chiral molecules. The presence of a stereocenter adjacent to the aldehyde group allows for the preparation of enantiomerically pure compounds, which are often required for optimal biological activity. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to generate enantiomerically enriched derivatives of 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde, expanding its utility in drug discovery.

The growing interest in natural product-inspired drug design has also highlighted the importance of 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde. By incorporating structural motifs found in bioactive natural products, researchers can generate novel scaffolds with promising biological activities. The compound's ability to undergo diverse chemical transformations makes it an ideal candidate for generating structurally diverse libraries for high-throughput screening.

In conclusion, 3-(4-Bromobenzyl)oxy-4-methoxybenzaldehyde (CAS No. 384856-98-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to evolve, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.